Cas no 326894-64-8 (1,1':4',1''-Terphenyl, 2',3,4,5-tetrafluoro-4''-pentyl-)

1,1':4',1''-Terphenyl, 2',3,4,5-tetrafluoro-4''-pentyl- structure
326894-64-8 structure
Product Name:1,1':4',1''-Terphenyl, 2',3,4,5-tetrafluoro-4''-pentyl-
CAS No:326894-64-8
MF:C23H20F4
MW:372.398520469666
CID:1450742
PubChem ID:58981486
Update Time:2025-04-20

1,1':4',1''-Terphenyl, 2',3,4,5-tetrafluoro-4''-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1':4',1''-Terphenyl, 2',3,4,5-tetrafluoro-4''-pentyl-
    • 2a(2),3,4,5-Tetrafluoro-4a(2)a(2)-pentyl-1,1a(2):4a(2),1a(2)a(2)-terphenyl
    • 326894-64-8
    • DTXSID901215110
    • 2',3,4,5-Tetrafluoro-4''-pentyl-1,1':4',1''-terphenyl
    • 1,1':4',1''-Terphenyl, 2',3,4,5-tetrafluoro-4''-pentyl- (Related Reference)
    • SCHEMBL15461666
    • FFAZPKLJONELNX-UHFFFAOYSA-N
    • Inchi: 1S/C23H20F4/c1-2-3-4-5-15-6-8-16(9-7-15)17-10-11-19(20(24)12-17)18-13-21(25)23(27)22(26)14-18/h6-14H,2-5H2,1H3
    • InChI Key: FFAZPKLJONELNX-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C1C=C(C(=C(C=1)F)F)F)C1C=CC(=CC=1)CCCCC

Computed Properties

  • Exact Mass: 372.1502
  • Monoisotopic Mass: 372.15011329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (2.6E-6 g/L) (25 ºC),
  • PSA: 0

1,1':4',1''-Terphenyl, 2',3,4,5-tetrafluoro-4''-pentyl- Related Literature

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